2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Frontier Specialty Chemicals | T14495-1 g |
2,4,6-Trifluorobenzoyl chloride |
79538-29-7 | 1g |
$ 26.00 | 2022-11-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T14495-1g |
2,4,6-Trifluorobenzoyl chloride |
79538-29-7 | 1g |
332CNY | 2021-05-10 | ||
| Fluorochem | 007496-1g |
2,4,6-Trifluorobenzoyl chloride |
79538-29-7 | 98% | 1g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 007496-5g |
2,4,6-Trifluorobenzoyl chloride |
79538-29-7 | 98% | 5g |
￡27.00 | 2022-03-01 | |
| Fluorochem | 007496-25g |
2,4,6-Trifluorobenzoyl chloride |
79538-29-7 | 98% | 25g |
￡66.00 | 2022-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20323-1g |
2,4,6-Trifluorobenzoyl chloride, 97% |
79538-29-7 | 97% | 1g |
￥506.00 | 2023-03-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20323-5g |
2,4,6-Trifluorobenzoyl chloride, 97% |
79538-29-7 | 97% | 5g |
￥1913.00 | 2023-03-09 | |
| TRC | T899535-250mg |
2,4,6-Trifluorobenzoyl chloride |
79538-29-7 | 250mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899535-500mg |
2,4,6-Trifluorobenzoyl chloride |
79538-29-7 | 500mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T899535-2.5g |
2,4,6-Trifluorobenzoyl chloride |
79538-29-7 | 2.5g |
$ 80.00 | 2022-06-02 |
Audited Supplier
Audited Supplier
2,4,6-Trifluorobenzoyl chloride (CAS: 79538-29-7) is a highly versatile fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in pharmaceutical and agrochemical synthesis. This research briefing provides an overview of the latest developments involving this compound, focusing on its role as a key intermediate in the synthesis of bioactive molecules, its mechanistic insights, and its potential applications in drug discovery and development.
Recent studies have highlighted the utility of 2,4,6-trifluorobenzoyl chloride in the synthesis of fluorinated heterocycles, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for the preparation of novel kinase inhibitors, showcasing its ability to improve binding affinity and selectivity through strategic fluorine incorporation. The study reported a 40% increase in inhibitory activity compared to non-fluorinated analogs, underscoring the compound's value in rational drug design.
In addition to its pharmaceutical applications, 2,4,6-trifluorobenzoyl chloride has shown promise in materials science. A recent investigation in ACS Applied Materials & Interfaces explored its use as a surface modifier for nanoparticles, where its trifluoromethyl groups enhanced the stability and dispersibility of the particles in organic matrices. This application could have significant implications for drug delivery systems, particularly in the development of targeted therapies for cancer and other diseases.
Mechanistic studies have also shed light on the reactivity of 2,4,6-trifluorobenzoyl chloride in various chemical environments. A 2024 computational study published in Organic & Biomolecular Chemistry employed density functional theory (DFT) to elucidate its reaction pathways with nucleophiles, providing valuable insights for optimizing synthetic protocols. The study identified specific conditions under which the compound exhibits enhanced electrophilicity, enabling more efficient coupling reactions with a range of substrates.
From a safety and regulatory perspective, recent toxicological assessments of 2,4,6-trifluorobenzoyl chloride have been conducted to evaluate its handling requirements and environmental impact. A 2023 report by the European Chemicals Agency (ECHA) concluded that while the compound requires careful handling due to its acyl chloride functionality, its environmental persistence is relatively low compared to other halogenated compounds, making it a more sustainable choice for industrial applications.
Looking ahead, the unique properties of 2,4,6-trifluorobenzoyl chloride position it as a critical tool in the development of next-generation pharmaceuticals and advanced materials. Ongoing research is exploring its potential in the synthesis of PET radiotracers and its application in covalent inhibitor design, areas that could significantly impact personalized medicine and targeted therapies. As the demand for fluorinated compounds continues to grow in the chemical and pharmaceutical industries, 2,4,6-trifluorobenzoyl chloride is poised to play an increasingly important role in innovation and discovery.
